
Technical Profile: Dimethyl 4-
Acetoxyisophthalate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dimethyl 4-Acetoxyisophthalate

CAS No.: 71932-29-1

Cat. No.: B1290582

Get Quote

Thermodynamic Characterization and Synthetic
Utility in Drug Discovery
Executive Summary
Dimethyl 4-acetoxyisophthalate (CAS: 71932-29-1) is a specialized aromatic ester

intermediate used primarily in the synthesis of functionalized polymers and pharmaceutical

pharmacophores, specifically integrin antagonists (VLA-4 inhibitors).[1]

This technical guide focuses on the critical physical property of this compound: its melting point

of 96°C.[2] Accurate characterization of this value is chemically significant because it lies within

the experimental error margin of its direct precursor, Dimethyl 4-hydroxyisophthalate (MP:

~97°C). Consequently, this guide emphasizes that while melting point is a necessary purity

check, it is insufficient for reaction monitoring, necessitating orthogonal analytical methods.

Chemical Identity & Structural Analysis[3]
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Property Specification

Chemical Name Dimethyl 4-acetoxyisophthalate

Synonyms

4-Acetoxyisophthalic acid dimethyl ester; 1,3-

Benzenedicarboxylic acid, 4-(acetyloxy)-,

dimethyl ester

CAS Number 71932-29-1

Molecular Formula C₁₂H₁₂O₆

Molecular Weight 252.22 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in chloroform, ethyl acetate, methanol;

Insoluble in water

Structural Logic
The molecule consists of an isophthalate (meta-dicarboxylate) core. The hydroxyl group at

position 4 is acetylated.[3][4][5][6]

Position 1 & 3: Methyl ester groups (-COOCH₃).

Position 4: Acetoxy group (-OCOCH₃).[7][3][4][5]

Steric Environment: The acetoxy group at C4 is ortho to the ester at C3. This proximity

creates steric strain and eliminates the intramolecular hydrogen bond that typically exists in

the precursor (between the C4-phenol and C3-carbonyl).

Thermodynamic Properties: The Melting Point
The experimentally determined melting point for high-purity (>98% GC) Dimethyl 4-
acetoxyisophthalate is 96°C.

Comparative Thermodynamics
A critical challenge in synthesizing this compound is the thermal similarity to its starting

material.
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Compound Structure Melting Point
Thermodynamic
Driver

Dimethyl 4-

hydroxyisophthalate

(Precursor)

Phenol (-OH) 93–97°C

Intramolecular H-bond

(OH···O=C) reduces

intermolecular

networking, lowering

MP relative to para-

isomers.

Dimethyl 4-

acetoxyisophthalate

(Product)

Acetate (-OAc) 96°C

Removal of H-donor;

increased MW (+42

Da) and van der

Waals packing

compensate for loss

of polarity.

Scientific Insight: The acetylation of the C4-hydroxyl group effectively "caps" the phenol. In

many systems, acetylation lowers the melting point by disrupting hydrogen bonding networks.

However, in this isophthalate system, the precursor's hydrogen bond is primarily intramolecular

(between C4-OH and C3-COOMe). Therefore, the precursor already behaves somewhat "non-

polarly" in the crystal lattice. The acetylation adds mass and rigidity without significantly

breaking intermolecular bonds, resulting in a negligible shift in melting point.

Implication for Researchers: You cannot rely on melting point depression or elevation to

confirm the completion of the acetylation reaction.

Experimental Protocols
A. Synthesis Workflow (Acetylation)
The standard synthesis involves the acetylation of Dimethyl 4-hydroxyisophthalate using acetic

anhydride.

Reagents:

Dimethyl 4-hydroxyisophthalate (1.0 eq)[8]
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Acetic Anhydride (1.2 eq)

Pyridine (1.5 eq) or Triethylamine (Catalytic DMAP)

Solvent: Dichloromethane (DCM) or THF

Procedure:

Dissolution: Dissolve the hydroxy-isophthalate in dry DCM under nitrogen atmosphere.

Activation: Add pyridine (base) to the solution.

Acetylation: Dropwise addition of acetic anhydride at 0°C. Allow to warm to room

temperature (25°C) and stir for 4 hours.

Quench: Add water to hydrolyze excess anhydride.

Extraction: Wash organic layer with 1N HCl (to remove pyridine), then saturated NaHCO₃,

then brine.

Drying: Dry over anhydrous MgSO₄ and concentrate in vacuo.

Crystallization: Recrystallize the crude solid from hot methanol to yield white needles (MP:

96°C).

B. Analytical Validation Logic
Because the MP is non-diagnostic between SM (Starting Material) and Product, the following

logic flow is required for validation.
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Reaction Complete?

Measure Melting Point

Result ~96°C

Ambiguous Result
(Could be SM or Prod)

Yes

TLC (Hex/EtOAc 3:1)
Check Rf Value

Required

FT-IR / H-NMR
Look for C=O (Ester) vs OH

Definitive

Confirm Identity

Click to download full resolution via product page

Figure 1: Analytical decision matrix for validating Dimethyl 4-acetoxyisophthalate,

highlighting the insufficiency of melting point alone.

Diagnostic Signals:

TLC: The acetoxy product is less polar than the hydroxy precursor and will have a higher Rf

value in Hexane/EtOAc systems.

IR: Disappearance of the broad -OH stretch (~3300 cm⁻¹) and appearance of a distinct

acetate carbonyl stretch (~1760 cm⁻¹), separate from the benzoate ester carbonyls (~1720
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cm⁻¹).

Applications in Drug Development
Dimethyl 4-acetoxyisophthalate serves as a "masked" intermediate.[1] The acetoxy group

acts as a protecting group for the phenol during harsh electrophilic aromatic substitutions or

halogenations on the benzene ring.

Case Study: VLA-4 Inhibitors In the development of VLA-4 (Very Late Antigen-4) inhibitors for

treating autoimmune diseases (e.g., asthma, multiple sclerosis), the isophthalate core provides

the necessary scaffold to mimic the binding motif of VCAM-1.

Scaffold Construction: The dimethyl ester handles are selectively hydrolyzed to differentiate

the carboxylic acids.

Deprotection: The acetyl group is removed (hydrolysis) at a late stage to reveal the phenol,

which often participates in critical hydrogen bonding within the receptor pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scribd.com [scribd.com]

2. Dimethyl 4-Acetoxyisophthalate >98.0%(GC) 1g - Bestel goedkope laboratoriumproducten
bij Laboratoriumdiscounter. Van microscopen tot chemicaliën, snel geleverd in Nederland.
Bekijk ons assortiment! [laboratoriumdiscounter.nl]

3. scribd.com [scribd.com]

4. WO2001000206A1 - Vla-4 inhibitor compounds - Google Patents [patents.google.com]

5. Page loading... [wap.guidechem.com]

6. No results for search term "3D-FD170510" | CymitQuimica [cymitquimica.com]

7. METHYL 4-ACETOXYBENZOATE | 24262-66-6 [chemicalbook.com]

8. DIMETHYL 4-HYDROXYISOPHTHALATE | 5985-24-0 [chemicalbook.com]

9. 71932-29-1 CAS MSDS (4-ACETOXYISOPHTHALIC ACID DIMETHYL ESTER) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

10. Dimethyl 4-Acetoxyisophthalate 98.0+%, TCI America 1 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

To cite this document: BenchChem. [Technical Profile: Dimethyl 4-Acetoxyisophthalate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290582/docs#technical-profile-dimethyl-4-
acetoxyisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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